Cas no 1805517-77-4 (5-Cyano-2,3-dimethylphenylacetic acid)

5-Cyano-2,3-dimethylphenylacetic acid structure
1805517-77-4 structure
Product Name:5-Cyano-2,3-dimethylphenylacetic acid
CAS No:1805517-77-4
MF:C11H11NO2
MW:189.210542917252
CID:5001175
Update Time:2023-08-24

5-Cyano-2,3-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-2,3-dimethylphenylacetic acid
    • Inchi: 1S/C11H11NO2/c1-7-3-9(6-12)4-10(8(7)2)5-11(13)14/h3-4H,5H2,1-2H3,(H,13,14)
    • InChI Key: SCHNNRAVGZSGEN-UHFFFAOYSA-N
    • SMILES: OC(CC1C=C(C#N)C=C(C)C=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 266
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.1

5-Cyano-2,3-dimethylphenylacetic acid Pricemore >>

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